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Compound of Interest

Compound Name: BOC-L-phenylalanine-d8

Cat. No.: B563412

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of BOC-L-phenylalanine-
d8, a deuterated derivative of the widely used protected amino acid. This guide is intended to
assist researchers, scientists, and drug development professionals in sourcing high-quality
BOC-L-phenylalanine-d8 by providing a comparative landscape of available suppliers and
their quality specifications.

Introduction

BOC-L-phenylalanine-d8 (N-tert-Butoxycarbonyl-L-phenylalanine-d8) is a stable isotope-
labeled amino acid that plays a crucial role in various stages of pharmaceutical research and
development. The incorporation of deuterium atoms into the phenylalanine structure provides a
valuable tool for mass spectrometry-based applications, including pharmacokinetic studies,
metabolic profiling, and as an internal standard in quantitative bioanalysis. The tert-
butoxycarbonyl (BOC) protecting group ensures its stability and facilitates its use in peptide
synthesis. Given its specialized application, ensuring the chemical and isotopic purity of BOC-
L-phenylalanine-d8 is paramount for generating accurate and reproducible experimental data.

Suppliers and Product Offerings

Several chemical suppliers specialize in the provision of stable isotope-labeled compounds,
including BOC-L-phenylalanine-d8 and its variants. The following is a non-exhaustive list of
identified suppliers:
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 MCE (MedChemExpress): Offers BOC-L-phenylalanine-d8 and BOC-L-phenylalanine-d5,
highlighting their use as tracers and internal standards for quantitative analysis by NMR, GC-
MS, or LC-MS.[1][2]

 |sotope Science / Alfa Chemistry: Provides BOC-L-phenylalanine-d8 and notes its
application in deuterated drug development and various analytical fields.[1]

o Cambridge Isotope Laboratories, Inc.: A well-established supplier of stable isotope-labeled
compounds, offering L-Phenylalanine-N-t-Boc (ring-Ds, 98%).[3]

o LGC Standards: Offers N-Boc-L-phenyl-d5-alanine for use as a certified reference material.

[4]

Quality Specifications

The quality of BOC-L-phenylalanine-d8 is determined by a range of physicochemical
properties and purity levels. When selecting a supplier, it is crucial to scrutinize their product
specifications, which are typically detailed in the Certificate of Analysis (CoA). The following
table summarizes key quality parameters for BOC-L-phenylalanine-d8 and its d5 variant
based on available supplier data.
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Parameter

BOC-L-
phenylalanine-d8

BOC-L-
phenylalanine-d5

Non-Deuterated
BOC-L-
phenylalanine (for
reference)

Supplier Examples

MCE, Isotope Science

MCE, Cambridge

Chem-Impex, Thermo

Scientific, Sigma-

/ Alfa Chemistry Isotope Laboratories )
Aldrich
CAS Number 106881-07-6 121695-40-7 (ring-Ds) 13734-34-4
Molecular Formula C14H11DsNOa C14H14DsNOa C14H19NO4
] ~270.34 g/mol (ring-
Molecular Weight ~273.35 g/mol Ds) ~265.31 g/mol
5
) ) Not consistently ]

Isotopic Purity >98% (ring-Ds) N/A

specified

Chemical Purity

High Purity[1]

>98%[3]

>99% to 299.5% (by
HPLC or Titration)[5]
[6]

Appearance

White to off-white

solid

White to off-white

solid

White crystalline
powder[5][7]

Melting Point

Not consistently

specified

Not consistently

specified

85-88 °C[8]

Optical Rotation

Not consistently

specified

Not consistently

specified

+24° to +26° (c=1,
ethanol)[8]

Experimental Protocols and Quality Control

The quality control of BOC-L-phenylalanine-d8 involves a suite of analytical techniques to

confirm its identity, purity, and isotopic enrichment. While specific protocols from suppliers are

proprietary, the following methodologies are standard in the industry for the analysis of amino

acids and their derivatives.

Identity and Structural Confirmation
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are fundamental
for confirming the chemical structure. For deuterated compounds, 2H NMR is also employed
to determine the positions and extent of deuteration.[9]

e Mass Spectrometry (MS): Provides accurate molecular weight determination, confirming the
incorporation of deuterium atoms. Techniques such as GC-MS and LC-MS are routinely
used.[5][10]

Purity Assessment

e High-Performance Liquid Chromatography (HPLC): A primary method for determining
chemical purity by separating the main compound from any impurities.[11]

e Thin-Layer Chromatography (TLC): A qualitative method to quickly assess the presence of
impurities.[11]

» Elemental Analysis: Determines the percentage of carbon, hydrogen, and nitrogen, which
should align with the calculated values for the molecular formula.[11]

Isotopic Enrichment

e Mass Spectrometry (MS): The most common technique to quantify the level of isotopic
enrichment by analyzing the mass distribution of the compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Can also be used to estimate the
degree of deuteration at specific sites.

A general workflow for selecting a suitable supplier for BOC-L-phenylalanine-d8 is outlined in
the diagram below.
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Request Quotations and
(Certificates of Analysis (CoA) Does Not Meet Specs

Compare Quality Specifications
(Purity, Isotopic Enrichment)

Meets Specs
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and Lead Times

Select Supplier and
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Upon Receipt

Click to download full resolution via product page

Supplier Selection Workflow for BOC-L-phenylalanine-d8

Conclusion
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The selection of a reliable supplier for BOC-L-phenylalanine-d8 is a critical step for any
research or development project that relies on accurate and reproducible results. By carefully
evaluating the quality specifications provided in the Certificate of Analysis and understanding
the analytical methods used for quality control, researchers can ensure the integrity of their
starting materials. This guide serves as a foundational resource to aid in this selection process,
emphasizing the importance of isotopic and chemical purity for the successful application of
this valuable research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b563412#boc-I-phenylalanine-d8-supplier-and-quality-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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